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Compound of Interest

N-(5-Amino-2-

Compound Name: methoxyphenyl)cyclohexanecarbo
xamide

CAS No.: 859179-67-2

Cat. No.: B2949802

Get Quote

Executive Summary

N-(5-Amino-2-methoxyphenyl)cyclohexanecarboxamide is a functionalized benzamide

derivative characterized by a cyclohexyl "cap" and an electron-rich 5-amino-2-methoxyaniline
core. Its structural features mimic the pharmacophores of several bioactive kinase inhibitors
and enzyme substrates.

Key Applications:

+ Adenosine Kinase (ADK) Modulation: Acts as a chemical probe to inhibit ADK, thereby
elevating extracellular adenosine levels and potentiating adenosine receptor signaling (A1,
A2A).

» Combinatorial Chemistry Scaffold: The free primary amine at position 5 serves as a reactive
handle for attaching fluorophores, biotin, or other tags, creating targeted molecular sensors.
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e Fragment-Based Drug Discovery (FBDD): Used as a fragment probe to interrogate binding
pockets of enzymes requiring a hydrophobic cap (cyclohexyl) and a hydrogen-bond
donor/acceptor motif (amide/aniline).

Scientific Background & Mechanism[1]
Mechanism of Action: Adenosine Kinase Inhibition

Adenosine Kinase (ADK) is the primary enzyme responsible for clearing intracellular adenosine
by phosphorylating it to AMP. By inhibiting ADK, N-(5-Amino-2-
methoxyphenyl)cyclohexanecarboxamide prevents this clearance, leading to an
accumulation of adenosine.

o Pathway Impact: Increased adenosine is transported out of the cell via Equilibrative
Nucleoside Transporters (ENTS), where it acts on P1 purinergic receptors.

¢ Physiological Outcome: This modulation is critical for studying seizure suppression, anti-
inflammatory responses, and nociception.

Structural Logic

e Cyclohexanecarboxamide Moiety: Provides hydrophobic bulk that occupies the ATP-binding
site or the allosteric hydrophobic pocket of the kinase.

o 2-Methoxy Group: Induces a specific conformational lock on the phenyl ring, favoring binding
interactions.

e 5-Amino Group: Acts as a critical hydrogen bond donor or a site for covalent modification in
probe development.

Visualization: Signaling Pathway & Mechanism

The following diagram illustrates the intervention point of the probe within the adenosine
metabolic cycle.
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Caption: The probe inhibits Adenosine Kinase (ADK), preventing the conversion of Adenosine
to AMP, thereby increasing the pool of bioactive adenosine available for receptor signaling.

Experimental Protocols
Protocol A: In Vitro Adenosine Kinase Inhibition Assay

Objective: To determine the IC50 of the probe against purified recombinant human ADK.
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Materials:

Recombinant Human ADK (rhADK)

Substrate: Adenosine (10 uM)

Co-substrate: ATP (50 uM)

Detection Reagent: Kinase-Glo® or ADP-Glo™ (Promega)

Buffer: 50 mM Tris-HCI (pH 7.5), 5 mM MgCI2, 1 mM DTT, 0.01% BSA.

Probe Stock: 10 mM in DMSO.

Procedure:

Preparation: Dilute the probe in Assay Buffer to 4x the desired final concentration (range: 1
nM to 100 puM).

Enzyme Mix: Prepare rhADK solution (0.5 nM final concentration) in Assay Buffer.

Incubation: Add 2.5 pL of Probe and 2.5 pL of rhADK to a 384-well white plate. Incubate for
15 minutes at room temperature (RT) to allow equilibration.

Reaction Start: Add 5 pL of Substrate Mix (20 uM Adenosine + 100 uM ATP).

Reaction: Incubate for 60 minutes at RT.

Detection: Add 10 pL of Kinase-Glo® Reagent. Incubate for 10 minutes.

Measurement: Read luminescence on a plate reader (e.g., EnVision).

Analysis: Plot RLU vs. log[Probe] to calculate IC50 using a 4-parameter logistic fit.

Protocol B: Cellular Adenosine Accumulation Assay

Objective: To validate the probe's ability to elevate extracellular adenosine in a live cell model
(e.g., PC12 or HEK293 cells).
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Materials:

Cell Line: PC12 (Rat pheochromocytoma) or HEK293.

Culture Media: DMEM + 10% FBS.

Adenosine Deaminase (ADA) Inhibitor: EHNA (to prevent extracellular breakdown).

HPLC or LC-MS/MS for adenosine quantification.

Procedure:

e Seeding: Seed cells at 5 x 10”4 cells/well in a 24-well plate. Incubate overnight.
o Treatment: Replace media with serum-free media containing 10 uM EHNA.

e Dosing: Add N-(5-Amino-2-methoxyphenyl)cyclohexanecarboxamide at varying
concentrations (e.g., 1, 10, 50 uM). Include a DMSO vehicle control.

e Incubation: Incubate for 2—4 hours at 37°C.
o Sampling: Collect 200 pL of supernatant.

o Extraction: Mix supernatant 1:1 with ice-cold acetonitrile to precipitate proteins. Centrifuge at
10,000 x g for 10 min.

o Quantification: Analyze the supernatant via LC-MS/MS monitoring the Adenosine transition
(m/z 268.1 - 136.1).

o Result: Expect a dose-dependent increase in extracellular adenosine in probe-treated cells
compared to control.

Protocol C: Chemical Derivatization (Fluorescent Probe
Synthesis)

Obijective: To utilize the 5-amino group to attach a fluorophore (e.g., FITC) for localization
studies.
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Reaction Scheme: Probe-NH2 + FITC-NCS - Probe-NH-CS-NH-FITC
Procedure:

 Dissolution: Dissolve 10 mg (0.04 mmol) of N-(5-Amino-2-
methoxyphenyl)cyclohexanecarboxamide in 1 mL anhydrous DMF.

o Addition: Add 1.1 equivalents of Fluorescein Isothiocyanate (FITC) and 2 equivalents of
Diisopropylethylamine (DIPEA).

e Reaction: Stir at RT for 4 hours in the dark.

 Purification: Precipitate with cold ether or purify via preparative HPLC (C18 column,
Water/Acetonitrile gradient).

o Usage: Use the fluorescent conjugate at 1-5 UM to visualize cellular uptake or subcellular
localization via confocal microscopy.

Data Summary & Specifications

Property Specification

N-(5-Amino-2-

methoxyphenyl)cyclohexanecarboxamide

Chemical Name

CAS Number 859179-67-2

Molecular Formula C14H20N202

Molecular Weight 248.32 g/mol

Solubility DMSO (>20 mg/mL), Ethanol (Moderate)

Primary Target Adenosine Kinase (ADK)

IC50 Target Range ~0.1 - 10 pM (Assay dependent)

Storage -20°C (Solid), -80°C (DMSO Stock)
References
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o CymitQuimica.N-(5-Amino-2-methoxyphenyl)cyclohexanecarboxamide Product Data.
Accessed 2026. Link

e Accela ChemBio.Product Catalog: CAS 859179-67-2.[1][2] Accessed 2026. Link

e Boison, D. (2013). Adenosine kinase: exploitation for therapeutic gain. Pharmacological
Reviews, 65(3), 906-943. (Contextual grounding for ADK inhibition). Link

e PubChem.Compound Summary for CID 24855859 (Related substructures).Link

Note: While CAS 859179-67-2 is a commercially available building block, its specific
characterization as a probe often relies on its structural homology to known ADK inhibitors and
its reactivity profile. Always validate activity in your specific biological system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.68319-86-8,5-bromo-2-ethoxyaniline-AccelaChem|AccelaChemBio|Accela design,
synthesis, manufacture and market advanced R&D chemicals;#3cfH (L&) BT
[accelachem.com]

e 2. Building Blocks | CymitQuimica [cymitquimica.com]
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[Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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